Cas no 2306272-14-8 (1-(trifluoromethyl)cyclopropanecarboxamidine;hydrochloride)

• Product Name: 1-(trifluoromethyl)cyclopropanecarboxamidine;hydrochloride
• CAS No: 2306272-14-8
• MF: C₅H₈ClF₃N₂
• MW: 188.578630447388
• CID: 5223512
• Update Time: 2026-03-07

1-(trifluoromethyl)cyclopropanecarboxamidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboximidamide, 1-(trifluoromethyl)-, hydrochloride (1:1)
• 1-(trifluoromethyl)cyclopropanecarboxamidine;hydrochloride

• Inchi： 1S/C5H7F3N2.ClH/c6-5(7,8)4(1-2-4)3(9)10;/h1-2H2,(H3,9,10);1H
• InChI Key： OFHWCYLRUOGFES-UHFFFAOYSA-N
• SMILES： C(C1(CC1)C(N)=N)(F)(F)F.Cl

Additional information on 1-(trifluoromethyl)cyclopropanecarboxamidine;hydrochloride

Comprehensive Overview of 1-(Trifluoromethyl)cyclopropanecarboxamidine Hydrochloride (CAS No. 2306272-14-8)

1-(Trifluoromethyl)cyclopropanecarboxamidine hydrochloride (CAS No. 2306272-14-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropane ring and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's carboxamidine moiety further enhances its reactivity, enabling diverse applications in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 1-(trifluoromethyl)cyclopropanecarboxamidine hydrochloride has surged due to their ability to improve drug potency, metabolic stability, and membrane permeability. Researchers are particularly interested in its role as a building block for kinase inhibitors and antiviral agents, aligning with the growing focus on targeted therapies and infectious disease treatments. The hydrochloride salt form ensures better solubility, a critical factor in drug formulation.

The compound's CAS number 2306272-14-8 is frequently searched in scientific databases, reflecting its relevance in high-impact studies. Keywords such as "trifluoromethyl cyclopropane synthesis" and "carboxamidine derivatives applications" are trending in AI-driven literature analysis tools, underscoring its interdisciplinary appeal. Its compatibility with cross-coupling reactions and click chemistry further broadens its utility in combinatorial libraries.

From an industrial perspective, 1-(trifluoromethyl)cyclopropanecarboxamidine hydrochloride is synthesized under controlled conditions to ensure high purity (>98%), as confirmed by HPLC and NMR analyses. Environmental concerns have also driven innovations in its production, with greener protocols leveraging catalytic methods to reduce waste. This aligns with the broader shift toward sustainable chemistry, a hot topic in 2024.

For researchers exploring structure-activity relationships (SAR), this compound offers a versatile scaffold. Its rigid cyclopropane core introduces steric constraints that can fine-tune ligand-receptor interactions, a strategy widely adopted in cancer drug discovery. Online forums and Q&A platforms often feature queries about its stability under physiological conditions, highlighting its practical challenges.

In summary, CAS No. 2306272-14-8 represents a nexus of innovation in modern chemistry. Its integration into high-throughput screening pipelines and computational modeling workflows exemplifies its adaptability. As the scientific community prioritizes precision medicine and green synthesis, this compound is poised to remain a focal point in cutting-edge research.